Cas no 2228598-35-2 (2-(3-amino-3-methylbutyl)benzene-1,4-diol)
2-(3-amino-3-methylbutyl)benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-amino-3-methylbutyl)benzene-1,4-diol
- 2228598-35-2
- EN300-1764747
-
- Inchi: 1S/C11H17NO2/c1-11(2,12)6-5-8-7-9(13)3-4-10(8)14/h3-4,7,13-14H,5-6,12H2,1-2H3
- InChI Key: RUJKIRBXXFBWHK-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CCC(C)(C)N)O
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.5Ų
2-(3-amino-3-methylbutyl)benzene-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764747-0.05g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 0.05g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-0.1g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 0.1g |
$1019.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-0.25g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 0.25g |
$1065.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-0.5g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 0.5g |
$1111.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-1.0g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 1g |
$1157.0 | 2023-06-03 | ||
| Enamine | EN300-1764747-2.5g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 2.5g |
$2268.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-5.0g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 5g |
$3355.0 | 2023-06-03 | ||
| Enamine | EN300-1764747-10.0g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 10g |
$4974.0 | 2023-06-03 | ||
| Enamine | EN300-1764747-1g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1764747-5g |
2-(3-amino-3-methylbutyl)benzene-1,4-diol |
2228598-35-2 | 5g |
$3355.0 | 2023-09-20 |
2-(3-amino-3-methylbutyl)benzene-1,4-diol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(3-amino-3-methylbutyl)benzene-1,4-diol
Research Brief on 2-(3-amino-3-methylbutyl)benzene-1,4-diol (CAS: 2228598-35-2): Recent Advances and Applications
The compound 2-(3-amino-3-methylbutyl)benzene-1,4-diol (CAS: 2228598-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The compound's distinctive combination of an aromatic diol and an aminoalkyl side chain makes it a promising candidate for further investigation in medicinal chemistry.
Recent studies have highlighted the compound's potential as a scaffold for designing novel enzyme inhibitors, particularly targeting oxidative stress-related pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3-amino-3-methylbutyl)benzene-1,4-diol exhibited potent inhibitory effects on NADPH oxidase, with IC50 values in the low micromolar range. This finding suggests potential applications in treating conditions associated with excessive oxidative stress, such as neurodegenerative diseases and chronic inflammation.
The synthetic routes to 2-(3-amino-3-methylbutyl)benzene-1,4-diol have been optimized in recent work, with a team from MIT reporting a high-yield, enantioselective synthesis method in early 2024. Their approach utilized asymmetric hydrogenation of a key intermediate, achieving >95% ee and overall yields exceeding 70%. This methodological advancement is particularly significant as it enables the production of enantiomerically pure material for detailed pharmacological evaluation.
Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have begun to elucidate the importance of both the diol and amino functionalities for biological activity. Molecular docking simulations suggest that the compound interacts with target proteins through a combination of hydrogen bonding (via the diol groups) and electrostatic interactions (through the protonated amine). These insights are guiding the design of second-generation analogs with improved potency and selectivity.
From a pharmaceutical development perspective, preliminary ADME studies indicate favorable pharmacokinetic properties for 2-(3-amino-3-methylbutyl)benzene-1,4-diol, including good oral bioavailability in rodent models and acceptable blood-brain barrier penetration. However, metabolism studies have identified rapid glucuronidation of the phenolic groups as a potential limitation that may need to be addressed through structural modification in future analogs.
The compound has also shown promise in combination therapies. Recent in vitro work demonstrated synergistic effects when 2-(3-amino-3-methylbutyl)benzene-1,4-diol was co-administered with standard chemotherapeutic agents in certain cancer cell lines, potentially through modulation of redox-sensitive signaling pathways. These findings, while preliminary, suggest exciting possibilities for multi-target therapeutic approaches.
Looking forward, several research groups have announced plans to investigate the therapeutic potential of 2-(3-amino-3-methylbutyl)benzene-1,4-diol in animal models of specific disease states, with particular focus on neurological disorders and inflammatory conditions. The compound's dual functionality as both a redox modulator and a potential neurotransmitter analog makes it uniquely positioned for these applications. As research progresses, this molecule may emerge as an important tool for both basic research and drug discovery in the chemical biology space.
2228598-35-2 (2-(3-amino-3-methylbutyl)benzene-1,4-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)